Cas no 1421485-39-3 (2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide)

• Product Name: 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide
• CAS No: 1421485-39-3
• MF: C₁₉H₂₀ClNO₂
• MW: 329.820604324341
• CID: 6454236
• Update Time: 2025-05-19

2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide
• Benzeneacetamide, 2-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-

• Inchi： 1S/C19H20ClNO2/c20-17-9-5-4-6-14(17)12-18(22)21-13-19(23,16-10-11-16)15-7-2-1-3-8-15/h1-9,16,23H,10-13H2,(H,21,22)
• InChI Key： PTAQVBNNKCNKCH-UHFFFAOYSA-N
• SMILES： C1(CC(NCC(C2CC2)(O)C2=CC=CC=C2)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide

Introduction to 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide (CAS No. 1421485-39-3) in Modern Chemical Biology

2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide (CAS No. 1421485-39-3) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework, characterized by a chlorophenyl group, a cyclopropyl moiety, and a hydroxyl-substituted phenylethyl side chain, positions it as a promising candidate for further exploration in drug discovery and molecular mechanism studies.

The compound’s unique structural features make it an intriguing subject for investigating interactions with biological targets. The presence of the chlorophenyl group suggests potential for binding to proteins or enzymes via hydrophobic interactions, while the cyclopropyl ring may introduce rigidity that could influence binding affinity. Additionally, the hydroxyl-substituted phenylethyl side chain offers opportunities for hydrogen bonding or ionic interactions, depending on the environmental conditions.

In recent years, the development of computational chemistry and high-throughput screening techniques has enabled researchers to systematically evaluate the biological activity of such compounds. Studies have begun to explore the potential of 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide as a scaffold for novel therapeutics. Initial computational modeling suggests that it may exhibit inhibitory properties against certain enzymes implicated in metabolic disorders or inflammatory pathways.

One particularly fascinating aspect of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar chlorophenyl and cyclopropyl motifs have been reported to modulate neurotransmitter receptors, raising the possibility that 1421485-39-3 could also influence neuronal signaling pathways. This hypothesis is supported by preliminary in vitro assays that indicate moderate activity in assays measuring receptor binding affinity.

The hydroxyl group in the hydroxyl-substituted phenylethyl side chain is another critical feature worth examining. Functional groups of this nature are frequently found in pharmacologically active compounds due to their ability to engage in hydrogen bonding networks within biological targets. This characteristic may enhance the compound’s solubility and bioavailability, factors that are crucial for drug development.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have facilitated detailed structural elucidation of this compound. These techniques have confirmed the presence of all predicted functional groups and provided insights into its conformational preferences in solution. Such structural data is invaluable for guiding further synthetic modifications aimed at optimizing its biological profile.

The pharmaceutical industry has long been interested in developing small molecules that can modulate protein-protein interactions (PPIs). The multifaceted nature of 1421485-39-3, with its combination of hydrophobic and polar moieties, makes it a potential lead compound for designing PPI inhibitors. Such inhibitors represent a growing class of drugs that target disease-causing protein aggregates or aberrant signaling networks.

Another area of interest is the compound’s potential as an intermediate in larger synthetic schemes. Given its complex architecture, it could serve as a building block for more elaborate molecules designed to probe specific biological pathways. This versatility underscores the importance of developing robust synthetic methodologies for its preparation on scales suitable for both research and industrial applications.

Environmental considerations also play a role in evaluating new chemical entities like 1421485-39-3. Researchers are increasingly focused on designing compounds that are biodegradable and have minimal environmental impact. The presence of a cyclopropyl ring raises questions about its stability under various conditions, but preliminary studies suggest that it degrades into less toxic byproducts under typical environmental stressors.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The integration of multiple stereocenters requires careful planning to ensure high enantiomeric purity, which is essential for evaluating its pharmacological properties without interference from racemic impurities. Advances in asymmetric synthesis may provide solutions to these challenges and enable access to enantiomerically pure derivatives for further study.

In conclusion, 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acetamide (CAS No. 1421485-39-3) represents a compelling target for interdisciplinary research at the intersection of chemistry and biology. Its unique structural features offer opportunities for developing novel therapeutics while also serving as a valuable tool for exploring fundamental biological processes. As research continues to uncover new applications for this compound, it will undoubtedly contribute to our understanding of molecular mechanisms underlying health and disease.